Cas no 908562-24-3 (Methyl 2-(bromomethyl)-3-cyanobenzoate)

• Product Name: Methyl 2-(bromomethyl)-3-cyanobenzoate
• CAS No: 908562-24-3
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• MDL: MFCD14636427
• CID: 796936
• PubChem ID: 17837598
• Update Time: 2024-10-26

Methyl 2-(bromomethyl)-3-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(bromomethyl)-3-cyano-, methyl ester
• 2-(bromomethyl)-3-cyanoBenzoic acid methyl ester
• METHYL 3-(BROMOMETHYL)-4-CYANOBENZOATE
• Methyl 3-bromomethyl-4-cyanobenzoate
• methyl 2-bromomethyl-3-cyano-benzoate
• METHYL 2-(BROMOMETHYL)-3-CYANOBENZOATE
• GRKQJOGXXYPOSR-UHFFFAOYSA-N
• methyl2-bromomethyl-3-cyanobenzoate
• methyl 2-bromomethyl-3-cyanobenzoate
• AK313826
• Methyl 2-(bromomethyl)-3-cyanobenzoate (ACI)
• 908562-24-3
• DS-11983
• METHYL2-(BROMOMETHYL)-3-CYANOBENZOATE
• SCHEMBL646938
• AKOS027322598
• F53080
• DB-018026
• Methyl 2-(bromomethyl)-3-cyanobenzoate

• MDL： MFCD14636427
• Inchi： 1S/C10H8BrNO2/c1-14-10(13)8-4-2-3-7(6-12)9(8)5-11/h2-4H,5H2,1H3
• InChI Key： GRKQJOGXXYPOSR-UHFFFAOYSA-N
• SMILES： N#CC1C(CBr)=C(C(OC)=O)C=CC=1

Computed Properties

• Exact Mass: 252.97400
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1
• XLogP3: 2.1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 368.7±37.0 °C at 760 mmHg
• Flash Point: 176.8±26.5 °C
• PSA: 50.09000
• LogP: 2.23978
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 2-(bromomethyl)-3-cyanobenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)